Cas no 552330-28-6 (3-Bromo-5-(2-pyridin-4-yl-vinyl)-pyridine)

• Product Name: 3-Bromo-5-(2-pyridin-4-yl-vinyl)-pyridine
• CAS No: 552330-28-6
• MF: C₁₂H₉BrN₂
• MW: 261.117261648178
• CID: 2195263
• PubChem ID: 69917673
• Update Time: 2025-04-21

3-Bromo-5-(2-pyridin-4-yl-vinyl)-pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(2-pyridin-4-yl-vinyl)-pyridine
• DB-366175
• 552330-28-6

• Inchi： 1S/C12H9BrN2/c13-12-7-11(8-15-9-12)2-1-10-3-5-14-6-4-10/h1-9H
• InChI Key： KLQMZQFGYATLCZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C=CC1C=CN=CC=1

Computed Properties

• Exact Mass: 259.99491Da
• Monoisotopic Mass: 259.99491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 25.8Ų